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Compound of Interest

Compound Name: neurogranin

Cat. No.: B1177982 Get Quote

For researchers, scientists, and professionals in drug development, the accurate quantification

of Neurogranin (NRGN) is crucial for advancing our understanding of neurological disorders

and developing novel therapeutics. As a key postsynaptic protein involved in synaptic plasticity,

Neurogranin is a promising biomarker for conditions such as Alzheimer's disease and

traumatic brain injury. The selection of a reliable and sensitive ELISA kit is paramount for

obtaining reproducible and meaningful data. This guide provides a comparative analysis of

several commercially available Neurogranin ELISA kits, offering a comprehensive overview of

their performance characteristics and experimental protocols to aid in your selection process.

Performance Characteristics of Neurogranin ELISA
Kits
The performance of an ELISA kit is determined by several key parameters, including its

sensitivity, detection range, precision, and the variety of sample types it can accommodate. The

following table summarizes the quantitative data for a selection of commercially available

Human Neurogranin ELISA kits.
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Manufa
cturer

Catalog
Number

Sensitiv
ity

Detectio
n Range

Sample
Types

Assay
Time

Intra-
Assay
CV%

Inter-
Assay
CV%

Abcam
ab27708

3

1.4

pg/mL[1]

9.375 -

600

pg/mL

Serum,

Plasma

(Citrate,

EDTA),

Cell

culture

supernat

ant[1]

1h 30m
Not

specified

Not

specified

Proteinte

ch
KE00396

0.7

pg/mL[2]

78.1 -

5000

pg/mL[2]

Serum,

Plasma[2

]

Not

specified

< 5.1% -

7.4%[2]

< 4.6% -

9.6%[2]

Novus

Biological

s

NBP3-

39135

0.044

ng/mL

(lot

depende

nt)[3]

0.156 -

10 ng/mL

(lot

depende

nt)[3]

Tissue

homogen

ates, Cell

lysates,

Other

biological

fluids[3]

3 hours

< 10%

(lot

depende

nt)

< 12%

(lot

depende

nt)

CUSABI

O

CSB-

E13834h

4.68

pg/mL

18.75 -

1200

pg/mL

Serum,

Plasma,

Tissue

homogen

ates

1-5h < 10%[4] < 10%[4]

RayBiote

ch

ELH-

NRGN

0.01

ng/ml[5]

0.01 -

750

ng/ml[5]

Serum,

Plasma,

Cell

Culture

Supernat

ants[5]

Not

specified

Not

specified

Not

specified

FineTest QT-

EH20017

4.688

pg/ml[6]

7.813 -

500

Serum,

Plasma,

120

minutes[

Not

specified

Not

specified
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pg/ml[6] Cell

culture

supernat

ant, Cell

lysate,

Tissue

lysate,

CSF,

Other

biological

fluids[6]

6]

ARP
Not

specified

46.875

pg/ml[7]

78.125 -

5000

pg/ml[7]

Not

specified

Not

specified

Not

specified

Not

specified

Euroimm

un

EI 2606-

9601 G

15.2

pg/ml

(detectio

n limit)[8]

Not

specified
CSF

Not

specified

Not

specified

Not

specified

MyBioSo

urce

MBS765

517

High

sensitivit

y

Not

specified

Body

fluids,

Tissue

homogen

ates,

Secretion

s[9]

Not

specified

Not

specified

Not

specified

Note: "Not specified" indicates that the information was not readily available in the provided

documentation. Lot-dependent variability is common for some performance characteristics.

Researchers should always consult the lot-specific datasheet provided with the kit.

Experimental Workflow and Methodologies
The majority of the compared Neurogranin ELISA kits employ a sandwich ELISA (Enzyme-

Linked Immunosorbent Assay) format. This method offers high specificity and sensitivity for the
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detection of the target antigen. The general workflow for these kits is illustrated in the diagram

below.

Preparation

Assay Procedure
Data Analysis

Prepare Reagents Add Samples/Standards to Coated Plate

Prepare Samples & Standards

Incubate Wash Add Detection Antibody Incubate Wash Add HRP Conjugate Incubate Wash Add Substrate Incubate (Color Development) Add Stop Solution Read Absorbance at 450nm Calculate Concentrations

Click to download full resolution via product page

A typical sandwich ELISA workflow for Neurogranin quantification.

Detailed Experimental Protocol (General)
The following is a generalized protocol based on the methodologies of the reviewed sandwich

ELISA kits. It is crucial to follow the specific instructions provided with the chosen kit, as

incubation times, reagent concentrations, and washing steps can vary significantly.

1. Reagent and Sample Preparation:

Bring all reagents and samples to room temperature before use.

Reconstitute or dilute standards, detection antibodies, and other concentrated reagents as

instructed in the kit manual.

Prepare serial dilutions of the standard to generate a standard curve.

Dilute samples to the recommended concentration range. The optimal dilution factor will

depend on the sample type and the expected Neurogranin concentration.
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2. Assay Procedure:

Add a defined volume of standard, control, or sample to the appropriate wells of the

antibody-pre-coated microplate.

Incubate the plate for the specified time and temperature to allow the Neurogranin to bind to

the immobilized capture antibody.

Aspirate the liquid from each well and wash the plate multiple times with the provided wash

buffer. This step is critical for removing unbound substances.

Add the biotinylated detection antibody to each well and incubate. This antibody will bind to a

different epitope on the captured Neurogranin.

Wash the plate again to remove any unbound detection antibody.

Add a streptavidin-HRP (Horseradish Peroxidase) conjugate to each well and incubate. The

streptavidin will bind to the biotin on the detection antibody.

Perform a final wash step to remove unbound streptavidin-HRP.

Add the TMB (3,3’,5,5’-tetramethylbenzidine) substrate solution to each well. The HRP

enzyme will catalyze a color change, typically from colorless to blue.

Incubate the plate in the dark for a specified period to allow for color development.

Stop the reaction by adding a stop solution, which will change the color from blue to yellow.

3. Data Analysis:

Immediately read the absorbance of each well at 450 nm using a microplate reader.

Subtract the absorbance of the blank from the absorbance of the standards and samples.

Generate a standard curve by plotting the mean absorbance for each standard concentration

on the y-axis against the corresponding concentration on the x-axis. A four-parameter logistic

(4-PL) curve fit is often recommended.
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Determine the concentration of Neurogranin in the samples by interpolating their mean

absorbance values from the standard curve.

Multiply the interpolated concentration by the sample dilution factor to obtain the final

concentration of Neurogranin in the original sample.

Logic for Comparative Analysis
To select the most appropriate Neurogranin ELISA kit for your research, a systematic

comparison is essential. The following diagram outlines the logical steps involved in this

decision-making process.
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Logical flow for selecting a Neurogranin ELISA kit.
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Concluding Remarks
The selection of an appropriate Neurogranin ELISA kit is a critical step that can significantly

impact the quality and reliability of research findings. This guide provides a comparative

overview of several commercially available kits, highlighting their key performance

characteristics. While the data presented here is a valuable starting point, it is highly

recommended to consult the manufacturer's datasheets for the most up-to-date and lot-specific

information. For critical applications, in-house validation of the chosen kit with your specific

sample types is also advised to ensure optimal performance and data integrity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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